Cas no 1000577-39-8 (1-Ethyl-5-isobutylpiperazin-2-one dihydrochloride)

• Product Name: 1-Ethyl-5-isobutylpiperazin-2-one dihydrochloride
• CAS No: 1000577-39-8
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 3160694
• PubChem ID: 13553915
• Update Time: 2025-04-21

1-Ethyl-5-isobutylpiperazin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-isobutylpiperazin-2-one dihydrochloride
• 1000577-39-8
• 1-Ethyl-5-isobutylpiperazin-2-one diHCl
• 1-Ethyl-5-isobutylpiperazin-2-one
• AKOS015838618

• Inchi： 1S/C10H20N2O/c1-4-12-7-9(5-8(2)3)11-6-10(12)13/h8-9,11H,4-7H2,1-3H3
• InChI Key： IIPNMKFGSRIZEK-UHFFFAOYSA-N
• SMILES： O=C1CNC(CN1CC)CC(C)C

Computed Properties

• Exact Mass: 184.157563g/mol
• Monoisotopic Mass: 184.157563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 184.28g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų